Cas no 62848-80-0 (Oxirane, 3-azido-2-(1,1-dimethylethyl)-2-methyl-)

• Product name: Oxirane, 3-azido-2-(1,1-dimethylethyl)-2-methyl-
• CAS No: 62848-80-0
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 429938
• PubChem ID: 12321082

Oxirane, 3-azido-2-(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 3-azido-2-(1,1-dimethylethyl)-2-methyl-
• 3-azido-2-tert-butyl-2-methyloxirane
• 62848-80-0
• DTXSID00488566

• Inchi： InChI=1S/C7H13N3O/c1-6(2,3)7(4)5(11-7)9-10-8/h5H,1-4H3
• InChI Key： OVZUOCRJOQGOBA-UHFFFAOYSA-N
• SMILES： CC1(C(O1)N=[N+]=[N-])C(C)(C)C

Computed Properties

• Exact Mass: 155.10599
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.9Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 61.29